Cas no 2044901-34-8 (4-(2,2-difluorocyclopropoxy)benzoic acid)

• Product Name: 4-(2,2-difluorocyclopropoxy)benzoic acid
• CAS No: 2044901-34-8
• MF: C₁₀H₈F₂O₃
• MW: 214.165530204773
• MDL: MFCD30476248
• CID: 4634660
• PubChem ID: 131437379
• Update Time: 2025-05-23

4-(2,2-difluorocyclopropoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-difluorocyclopropoxy)benzoic acid
• Benzoic acid, 4-[(2,2-difluorocyclopropyl)oxy]-

• MDL： MFCD30476248
• Inchi： 1S/C10H8F2O3/c11-10(12)5-8(10)15-7-3-1-6(2-4-7)9(13)14/h1-4,8H,5H2,(H,13,14)
• InChI Key： SKMMNFWHMXBWRZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OC2CC2(F)F)C=C1

Additional information on 4-(2,2-difluorocyclopropoxy)benzoic acid

4-(2,2-Difluorocyclopropoxy)Benzoic Acid: A Comprehensive Overview

4-(2,2-Difluorocyclopropoxy)Benzoic Acid (CAS No. 2044901-34-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure featuring a benzoic acid moiety and a difluorocyclopropoxy group, has garnered attention due to its potential applications in drug development and material science. The difluorocyclopropoxy group introduces interesting electronic and steric properties, making this compound a valuable subject for research.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry. The difluorocyclopropane ring in 4-(2,2-Difluorocyclopropoxy)Benzoic Acid contributes to its stability and reactivity, making it a promising candidate for various biological assays. Researchers have explored its potential as a modulator of cellular pathways, particularly in the context of inflammatory diseases and cancer.

The synthesis of 4-(2,2-Difluorocyclopropoxy)Benzoic Acid involves advanced organic chemistry techniques. The construction of the difluorocyclopropane ring is achieved through a combination of ring-closing metathesis and fluorination reactions. This multi-step synthesis demonstrates the versatility of modern chemical methodologies in constructing complex molecular architectures.

In terms of pharmacological activity, 4-(2,2-Difluorocyclopropoxy)Benzoic Acid has shown promising results in preclinical studies. Its ability to inhibit key enzymes involved in inflammatory responses suggests its potential as an anti-inflammatory agent. Additionally, studies have indicated that this compound may possess antiproliferative properties, making it a candidate for anticancer drug development.

The structural uniqueness of 4-(2,2-Difluorocyclopropoxy)Benzoic Acid also lends itself to applications in materials science. The cyclopropane ring introduces rigidity into the molecule, which can be advantageous in designing novel polymers or advanced materials with specific mechanical properties.

Looking ahead, further research into 4-(2,2-Difluorocyclopropoxy)Benzoic Acid is expected to uncover additional functionalities and applications. Collaborative efforts between chemists and biologists will be crucial in harnessing the full potential of this compound. As the field of medicinal chemistry continues to evolve, compounds like 4-(2,2-Difluorocyclopropoxy)Benzoic Acid will play a pivotal role in driving innovation and discovery.